![molecular formula C25H31N5O2 B264248 2-[4-(5-cyano-3,3,8-trimethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridin-6-yl)-1-piperazinyl]-N-(3-methylphenyl)acetamide](/img/structure/B264248.png)
2-[4-(5-cyano-3,3,8-trimethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridin-6-yl)-1-piperazinyl]-N-(3-methylphenyl)acetamide
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Overview
Description
2-[4-(5-cyano-3,3,8-trimethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridin-6-yl)-1-piperazinyl]-N-(3-methylphenyl)acetamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in research and development. This compound is known for its unique chemical structure and has been synthesized using various methods.
Mechanism of Action
The exact mechanism of action of 2-[4-(5-cyano-3,3,8-trimethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridin-6-yl)-1-piperazinyl]-N-(3-methylphenyl)acetamide is not fully understood. However, it is believed to act as an inhibitor of certain enzymes and receptors in the body, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells, reduce inflammation, and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-[4-(5-cyano-3,3,8-trimethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridin-6-yl)-1-piperazinyl]-N-(3-methylphenyl)acetamide in lab experiments is its unique chemical structure, which may allow for the development of new therapeutic agents. However, one of the limitations is the lack of understanding of its exact mechanism of action, which may hinder its potential applications in certain research fields.
Future Directions
There are several future directions for the study of 2-[4-(5-cyano-3,3,8-trimethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridin-6-yl)-1-piperazinyl]-N-(3-methylphenyl)acetamide. One direction is to further explore its potential as a therapeutic agent for various diseases. Another direction is to study its mechanism of action in more detail, which may lead to the development of new drugs with similar chemical structures. Additionally, further research is needed to determine the potential limitations and side effects of this compound in lab experiments.
In conclusion, this compound is a synthetic compound with potential applications in various scientific research fields. Its unique chemical structure and potential therapeutic effects make it an interesting compound for further study. However, more research is needed to fully understand its mechanism of action and potential limitations in lab experiments.
Synthesis Methods
The synthesis of 2-[4-(5-cyano-3,3,8-trimethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridin-6-yl)-1-piperazinyl]-N-(3-methylphenyl)acetamide involves several steps. The first step involves the synthesis of 5-cyano-3,3,8-trimethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridin-6-ol, which is then converted to 5-cyano-3,3,8-trimethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridin-6-amine. The amine is then reacted with 1-(3-methylphenyl)piperazine and acetic anhydride to obtain the final product.
Scientific Research Applications
2-[4-(5-cyano-3,3,8-trimethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridin-6-yl)-1-piperazinyl]-N-(3-methylphenyl)acetamide has potential applications in various scientific research fields. It has been studied for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential as a tool for studying the mechanisms of action of certain drugs.
Properties
Molecular Formula |
C25H31N5O2 |
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Molecular Weight |
433.5 g/mol |
IUPAC Name |
2-[4-(5-cyano-3,3,8-trimethyl-1,4-dihydropyrano[3,4-c]pyridin-6-yl)piperazin-1-yl]-N-(3-methylphenyl)acetamide |
InChI |
InChI=1S/C25H31N5O2/c1-17-6-5-7-19(12-17)28-23(31)15-29-8-10-30(11-9-29)24-21(14-26)20-13-25(3,4)32-16-22(20)18(2)27-24/h5-7,12H,8-11,13,15-16H2,1-4H3,(H,28,31) |
InChI Key |
ZRRQGLIAJCBMOE-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)NC(=O)CN2CCN(CC2)C3=NC(=C4COC(CC4=C3C#N)(C)C)C |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CN2CCN(CC2)C3=NC(=C4COC(CC4=C3C#N)(C)C)C |
Origin of Product |
United States |
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